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Introduction

GSK-843 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a
key serine/threonine kinase involved in the execution of necroptosis, a form of regulated
necrotic cell death. In primary human neutrophils, necroptosis is implicated in various
inflammatory processes and host defense mechanisms. These application notes provide
detailed protocols for the use of GSK-843 to study its effects on neutrophil functions,
particularly in the context of necroptosis.

Mechanism of Action

GSK-843 targets the kinase domain of RIPK3, inhibiting its enzymatic activity.[1][2] This
inhibition prevents the phosphorylation of the downstream substrate, Mixed Lineage Kinase
Domain-Like protein (MLKL), a crucial step for the execution of necroptosis.[3][4] By blocking
the RIPK1-RIPK3-MLKL signaling axis, GSK-843 can be utilized to investigate the role of
necroptosis in various neutrophil-mediated physiological and pathological processes.[4][5][6] It
is important to note that at higher concentrations (e.g., 3-10 uM), GSK-843 has been observed
to induce apoptosis.[2][3][7]

Data Presentation
Table 1: In Vitro Activity of GSK-843
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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